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Compound of Interest

Compound Name:
(+-)-5,6-Epoxy-5,6-

dihydroquinoline

Cat. No.: B137820 Get Quote

CAS Number: 130536-37-7

Molecular Formula: C₉H₇NO

Executive Summary
(+-)-5,6-Epoxy-5,6-dihydroquinoline is a heterocyclic organic compound containing a

quinoline core structure that has been modified to include an epoxide ring. This technical guide

provides a comprehensive overview of the available information on this compound, intended for

researchers, scientists, and drug development professionals. Due to the limited specific data

available for this particular molecule, this guide also incorporates general information on the

synthesis and biological activities of the broader classes of dihydroquinolines and

epoxyquinoids to provide a contextual framework.

Chemical Properties and Synthesis
While specific spectroscopic and physicochemical data for (+-)-5,6-Epoxy-5,6-
dihydroquinoline is not extensively reported in publicly available literature, its structure

suggests it is a relatively stable epoxide. The synthesis of similar dihydroquinoline and

epoxyquinoline derivatives often involves multi-step processes.

General Synthetic Approach for Dihydroquinolines:
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The synthesis of dihydroquinoline scaffolds can be achieved through various methods,

including the reduction of the corresponding quinoline. A common approach involves catalytic

hydrogenation. For instance, 5,6,7,8-tetrahydroquinoline can be synthesized from quinoline via

a catalytic hydrogenation reaction followed by an isomerization reaction.

General Synthetic Approach for Epoxides:

Epoxidation of the double bond in a dihydroquinoline precursor would be a logical step to

introduce the epoxy functional group. Reagents such as meta-chloroperoxybenzoic acid (m-

CPBA) are commonly used for the epoxidation of alkenes. The stereochemistry of the resulting

epoxide would depend on the facial selectivity of the epoxidizing agent's approach to the

double bond.

Hypothetical Synthesis Workflow:

A potential, though not experimentally verified, synthetic workflow for (+-)-5,6-Epoxy-5,6-
dihydroquinoline could be conceptualized as follows:

Quinoline 5,6-Dihydroquinoline
Reduction (+-)-5,6-Epoxy-5,6-

dihydroquinoline
Epoxidation
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Caption: Hypothetical synthesis of (+-)-5,6-Epoxy-5,6-dihydroquinoline.

Biological Activity and Potential Applications
Specific biological activity data for (+-)-5,6-Epoxy-5,6-dihydroquinoline is scarce in the

scientific literature. However, the broader classes of quinoline, dihydroquinoline, and epoxy-

containing compounds have been extensively studied and exhibit a wide range of

pharmacological activities.

General Biological Activities of Dihydroquinolines and Quinolines:

Derivatives of quinoline and its partially saturated analogs, such as dihydroquinolines, are

known to possess a diverse array of biological activities, including:
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Anticancer: Some dihydroquinoline derivatives have shown potential as anticancer agents.[1]

Antibacterial: The quinoline scaffold is a core component of several antibacterial drugs.[2]

Inhibitors of Lipid Peroxidation: Certain 1,2-dihydroquinoline derivatives have been identified

as potent inhibitors of lipid peroxidation.[3]

NADPH Oxidase Inhibitors: Some quinoline and quinolinone derivatives have been

evaluated as inhibitors of NADPH oxidases.[4]

General Biological Activities of Epoxides:

The epoxide functional group is a key feature in many biologically active natural products and

synthetic compounds. The strained three-membered ring makes them susceptible to

nucleophilic ring-opening, which can lead to covalent interactions with biological

macromolecules such as proteins and DNA. This reactivity is the basis for the mechanism of

action of some drugs, but can also be associated with toxicity.

Potential Signaling Pathway Involvement (Hypothetical):

Given the known activities of related compounds, one could speculate that if (+-)-5,6-Epoxy-
5,6-dihydroquinoline possesses biological activity, it might interact with various signaling

pathways. For example, if it were to exhibit anticancer properties, it could potentially modulate

pathways involved in cell proliferation, apoptosis, or angiogenesis. A hypothetical workflow for

investigating such an activity is presented below.
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Caption: Experimental workflow for investigating anticancer activity.

Quantitative Data
A thorough search of scientific databases and chemical supplier information did not yield any

specific quantitative data (e.g., IC₅₀, Kᵢ, LD₅₀) for (+-)-5,6-Epoxy-5,6-dihydroquinoline. The

following table is provided as a template for organizing such data should it become available

through future research.
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Parameter Value Assay Conditions Reference

IC₅₀ Data not available

Kᵢ Data not available

LD₅₀ Data not available

Purity >95% (typical) As per supplier Commercial Suppliers

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and biological evaluation of

(+-)-5,6-Epoxy-5,6-dihydroquinoline are not available in the public domain. Researchers

interested in working with this compound would need to develop and optimize their own

protocols based on general methods for the synthesis of related dihydroquinolines and

epoxides, and standard assays for the biological activities of interest.

A general protocol for the epoxidation of a dihydroquinoline precursor might involve the

following steps:

Dissolution: Dissolve the dihydroquinoline starting material in a suitable aprotic solvent (e.g.,

dichloromethane).

Cooling: Cool the solution in an ice bath to 0°C.

Reagent Addition: Add an epoxidizing agent (e.g., m-CPBA) portion-wise while monitoring

the temperature.

Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

Workup: Upon completion, quench the reaction with a reducing agent (e.g., sodium

thiosulfate solution) and wash the organic layer with a basic aqueous solution (e.g., sodium

bicarbonate) and brine.

Purification: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate), filter, and

concentrate under reduced pressure. Purify the crude product by column chromatography.
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Conclusion
(+-)-5,6-Epoxy-5,6-dihydroquinoline represents a chemical entity with potential for further

investigation, given the rich pharmacology of the broader quinoline and epoxide classes of

compounds. However, there is a significant lack of specific data on its synthesis, properties,

and biological effects. This guide has aimed to provide a comprehensive overview of the

currently available information and to place the compound in the context of related chemical

structures. It is hoped that this will serve as a valuable resource for stimulating and guiding

future research into this and similar molecules. Further experimental work is necessary to

elucidate the chemical and biological profile of (+-)-5,6-Epoxy-5,6-dihydroquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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